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Compound of Interest

Compound Name: Ret-IN-25

Cat. No.: B12383696 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This document provides detailed procedural guidance for

the safe disposal of Ret-IN-25, which is identified as all-trans-Retinoic Acid (also known as

tretinoin), a compound widely used in biological research. Adherence to these protocols is

crucial for minimizing environmental impact and protecting personnel from potential hazards.

Hazard Identification and Safety Precautions
All-trans-Retinoic Acid (CAS No. 302-79-4) is a light-sensitive and air-sensitive solid.[1] It is

classified as a hazardous substance and presents several risks:

Health Hazards: Causes skin, eye, and respiratory tract irritation.[2][3][4] It is also suspected

of causing harm to the unborn child.[4][5][6] Ingestion may lead to gastrointestinal irritation.

[2]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[5][6][7]

Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, must be worn at all times when handling this compound.[3][8] All handling

should be performed in a well-ventilated area, preferably within a chemical fume hood.[3]
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Quantitative Data for Disposal Considerations
The following table summarizes the key identifiers and hazard classifications for all-trans-

Retinoic Acid, which are essential for proper waste documentation and disposal.

Parameter Value Source(s)

Chemical Name all-trans-Retinoic Acid [2][5][7]

Synonyms Tretinoin, Vitamin A Acid, ATRA [7]

CAS Number 302-79-4 [5]

Molecular Formula C20H28O2 [2]

GHS Hazard Pictograms
Health Hazard, Irritant,

Environment
[5][6]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.H360: May

damage fertility or the unborn

child.H410: Very toxic to

aquatic life with long lasting

effects.

[4][5][6]

UN Number (for transport) 3077 [7]

Detailed Disposal Protocol
The disposal of Ret-IN-25 (all-trans-Retinoic Acid) must be managed as hazardous waste.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[9]

Step-by-Step Disposal Procedure:

Waste Collection:
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Collect all waste materials containing Ret-IN-25, including unused product, contaminated

labware (e.g., pipette tips, tubes), and contaminated PPE, in a designated and clearly

labeled hazardous waste container.

The container must be made of a compatible material, be in good condition, and have a

secure, tight-fitting lid.[2]

Labeling:

Label the waste container with the words "Hazardous Waste," the full chemical name "all-

trans-Retinoic Acid," the CAS number "302-79-4," and the appropriate hazard pictograms

(Health Hazard, Irritant, Environment).

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizing agents.[2]

The storage area should be cool and protected from light.[2]

Spill Management:

In the event of a spill, immediately alert personnel in the area.

For small spills, carefully sweep up the solid material, taking care not to generate dust.[2]

[9] Place the collected material into the designated hazardous waste container.

For larger spills, or if you are not comfortable with the cleanup, contact your institution's

Environmental Health and Safety (EHS) department.

After cleanup, decontaminate the area with an appropriate solvent and wash thoroughly.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's EHS department or a licensed hazardous waste disposal contractor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12383696?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/58325.pdf
https://pim-resources.coleparmer.com/sds/58325.pdf
https://pim-resources.coleparmer.com/sds/58325.pdf
https://pim-resources.coleparmer.com/sds/58325.pdf
https://datasheets.scbt.com/sc-200898.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste disposal must be conducted in accordance with local, state, and federal

regulations.[9][10][11]

Disposal Process Flowchart
The following diagram illustrates the decision-making process for the proper disposal of Ret-IN-
25.
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Ret-IN-25 (all-trans-Retinoic Acid) Disposal Workflow
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Caption: Disposal workflow for Ret-IN-25.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12383696?utm_src=pdf-body-img
https://www.benchchem.com/product/b12383696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Ret-IN-25, thereby fostering a secure and environmentally responsible research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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